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Compound of Interest

Compound Name: Calcium bromide, hydrate

Cat. No.: B8802227 Get Quote

Welcome to the Technical Support Center for Calcium Bromide Hydrate Heat Transfer Fluids.

This resource is designed to assist researchers, scientists, and development professionals in

optimizing their experiments and troubleshooting common issues.

Troubleshooting Guide
This guide addresses specific problems you may encounter while using calcium bromide

hydrate solutions as heat transfer fluids.

??? Question: Why is the heat transfer efficiency of my system decreasing?

??? Question: How can I mitigate corrosion in my system?

??? Question: My fluid's viscosity is too high, especially at lower temperatures. What can I do?

??? Question: I am observing solid precipitates in my fluid. What is causing this?

Frequently Asked Questions (FAQs)
??? What are the key physical properties of a standard calcium bromide solution?

??? What factors influence the thermal and chemical stability of calcium bromide fluids?

??? How does the hydration state of calcium bromide affect its use in thermal energy storage?
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Data Presentation
Table 1: Physical Properties of 52% Calcium Bromide
Solution

Property Value Reference(s)

Appearance
Clear, colorless to light yellow

liquid
[1][2]

Assay (as CaBr₂) 52.0 - 54.0% w/w [3][2]

Specific Gravity (@20-25°C) 1.70 - 1.73 g/cm³ [1][2]

Density ~14.2 lb/gal [3][2]

pH (5-10% Solution) 6.5 - 8.0 [1][2]

Crystallization Point ~ -7°C (for 52% solution) [3]

Boiling Point ~ 129°C [2]

Table 2: Viscosity of Calcium Bromide Solutions (cp)
This table presents experimentally derived viscosity data for pure calcium bromide brines at

different densities and temperatures.
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Temperature (°F) 11.0 ppg CaBr₂ 12.5 ppg CaBr₂ 14.2 ppg CaBr₂

75 1.5 2.6 6.1

100 1.1 1.9 4.3

125 0.9 1.4 3.1

150 0.7 1.1 2.4

175 0.6 0.9 1.9

200 0.5 0.7 1.5

225 0.4 0.6 1.2

Data adapted from

viscosity studies on

completion fluids.[4][5]

Table 3: Comparison of Brine Corrosivity
Corrosion rates are highly dependent on temperature, pressure, and material. This table

provides a general comparison.
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Brine Type
Relative
Corrosivity

Key Factors Reference(s)

NaBr Low

Generally less

corrosive than

calcium-based brines

at high temps.

[6]

CaCl₂ Moderate
More corrosive than

NaBr.
[6][7]

CaBr₂ Low to Moderate
Corrosivity increases

with temperature.
[6][7]

CaBr₂ / ZnBr₂ High

Corrosivity increases

significantly with

ZnBr₂ concentration

and temperature.

[8][6]

Experimental Protocols
Protocol 1: Measuring Thermal Conductivity via
Transient Hot-Wire (THW) Method
The Transient Hot-Wire (THW) method is a primary technique for accurately measuring the

thermal conductivity of fluids.[9][10]

Objective: To determine the thermal conductivity (W/m·K) of a calcium bromide hydrate solution

at a specific temperature.

Apparatus:

Commercial Transient Hot-Wire device (e.g., compliant with ASTM D7896-14)

Thermostatic bath for temperature control

Sample cell

Fluid sample (Calcium Bromide Hydrate)
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Reference fluids for calibration (e.g., water, toluene)[9]

Methodology:

Calibration: Calibrate the instrument using a reference fluid with a well-documented thermal

conductivity. Perform measurements across the desired temperature range to establish any

necessary correction factors for the device.[9]

Sample Preparation: Ensure the calcium bromide solution is free of air bubbles and

particulates, as these can interfere with the measurement.

Temperature Stabilization: Place the sample cell containing the fluid into the thermostatic

bath. Allow the sample to reach thermal equilibrium at the target temperature. This may take

30-60 minutes.

Measurement: a. A thin, electrically insulated wire (the "hot wire") submerged in the fluid is

heated by a short electrical pulse (typically ~1 second).[10] b. The device records the

temperature rise of the wire over this short period. c. The rate of temperature rise is directly

related to the thermal dissipation properties of the surrounding fluid. d. The instrument's

software calculates the thermal conductivity based on the temperature change over time,

using the principles of transient heat conduction theory.[9][11]

Data Analysis: a. Perform multiple measurements (e.g., 5-10 readings) at each temperature

to ensure repeatability. b. Calculate the average thermal conductivity and standard deviation.

c. Apply any calibration correction factors determined in Step 1. d. Repeat the process for all

desired temperatures.

Protocol 2: Assessing Corrosion via Weight Loss
Coupon Method
This method provides a quantitative measure of the corrosivity of a brine on a specific metal

over time.[6]

Objective: To determine the corrosion rate (mils/year) of a metal (e.g., N80 steel) when

exposed to a calcium bromide solution at elevated temperature and pressure.

Apparatus:
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High-temperature, high-pressure autoclave

Pre-weighed and measured metal coupons (e.g., N80 steel)

Glass bottles or inert sample containers

Calcium bromide solution

Mineral oil (for pressure transmission in the autoclave)

Analytical balance (accurate to 0.1 mg)

Cleaning solution (e.g., inhibited hydrochloric acid)

Methodology Workflow:
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1. Prepare Coupon
(Clean, Measure, Weigh)

2. Assemble Test Cell
(Coupon + Brine in Bottle)

3. Expose in Autoclave
(Set Temp, Pressure, Time)

4. Cool & Disassemble

5. Clean Coupon
(Remove Corrosion Scale)

6. Dry & Reweigh Coupon

7. Calculate Corrosion Rate
(mils/year)

Click to download full resolution via product page

An experimental workflow for determining corrosion rates via the weight loss method.
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Procedure:

Coupon Preparation: a. Clean a metal coupon of the desired material to remove any grease

or contaminants. b. Precisely measure the surface area of the coupon. c. Weigh the coupon

to the nearest 0.1 mg (this is the initial weight, Wᵢ).

Test Assembly: a. Place the coupon into a glass bottle or other inert container. b. Fill the

bottle completely with the calcium bromide test solution, ensuring no air bubbles are trapped.

c. Seal the bottle.

Exposure: a. Place the sealed bottle into the autoclave. Fill the remaining space in the

autoclave with mineral oil. b. Seal the autoclave and apply the desired pressure and

temperature (e.g., 300°F and 5,000 psi). c. Maintain these conditions for the specified test

duration (e.g., 7 to 30 days).[6]

Post-Exposure Processing: a. Cool the autoclave and carefully remove the sample bottle. b.

Remove the coupon from the brine. Observe and note any signs of pitting or localized

corrosion. c. Chemically clean the coupon to remove all corrosion products. This is often

done using an inhibited acid solution that removes the scale without significantly affecting the

base metal. d. Rinse, dry, and reweigh the coupon (this is the final weight, Wբ).

Calculation: a. Calculate the total weight loss (ΔW = Wᵢ - Wբ). b. Calculate the corrosion rate

(CR) in mils per year (mpy) using the following formula: CR (mpy) = (ΔW × K) / (A × T × D)

Where:

ΔW = Weight loss in grams

K = A constant (e.g., 5.34 x 10⁵ for mpy)

A = Surface area of the coupon in square inches

T = Exposure time in hours

D = Density of the metal in g/cm³
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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